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Compound of Interest

Compound Name: Methyl Vanillate

Cat. No.: B1676491 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is a critical component of laboratory operations. This

guide provides detailed procedures for the proper disposal of methyl vanillate, emphasizing

safety, environmental responsibility, and regulatory compliance.

Methyl vanillate, a common laboratory chemical, is categorized as harmful if swallowed and

very toxic to aquatic life with long-lasting effects[1]. It can also cause skin and serious eye

irritation, as well as respiratory irritation[2][3]. Adherence to the disposal protocols outlined

below is essential to mitigate these risks.

Immediate Safety and Handling for Disposal
Before beginning any disposal process, ensure that appropriate personal protective equipment

(PPE) is worn, including protective gloves, clothing, and eye/face protection[2][3]. All handling

should occur in a well-ventilated area or outdoors to avoid inhalation of dust or fumes[2][3]. An

emergency eye wash station and safety shower should be readily accessible[3].

Step-by-Step Disposal Procedure
The primary directive for the disposal of methyl vanillate is to act in accordance with all

applicable country, federal, state, and local regulations[1][2].

Containment of Spills: In the event of a spill, prevent further leakage if it is safe to do so[1][2].

Cover drains to prevent the chemical from entering waterways.
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Collection of Waste: For solid methyl vanillate, carefully sweep or shovel the material into a

suitable and clearly labeled container for disposal, minimizing the generation of dust[3][4]. If

dealing with a solution, absorb it with a finely-powdered, liquid-binding material such as

diatomite or universal binders[1][2].

Containerization: Use suitable, closed containers for the collected waste to await disposal[4].

Ensure containers are tightly sealed and stored in a cool, dry, and well-ventilated place away

from incompatible materials like strong oxidizing agents[3][4].

Waste Disposal: Dispose of the container and its contents at an approved waste disposal

plant[1][3]. Do not release the substance into the environment[1][4].

Chemical and Physical Properties
A summary of methyl vanillate's key properties is provided below to inform safe handling and

disposal decisions.

Property Value

Physical State Solid[4]

Appearance Light yellow[4]

Melting Point 64 - 67 °C / 147.2 - 152.6 °F[4]

Boiling Point 285 - 287 °C / 545 - 549 °F[4]

Molecular Formula C₉H₁₀O₄[1]

Molecular Weight 182.17 g/mol

GHS Hazard Information
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized approach to hazard communication.
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Hazard Statement Classification

H302 Harmful if swallowed[1]

H315 Causes skin irritation[2]

H319 Causes serious eye irritation[2]

H335 May cause respiratory irritation[2]

H410
Very toxic to aquatic life with long lasting

effects[1]

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of methyl vanillate.
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Preparation

Containment & Collection

Final Disposal

Start: Methyl Vanillate Waste Generated

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Adequate Ventilation

Spill Occurs?

Sweep/Shovel Solid into Container

Yes (Solid)

Absorb Liquid with Inert Material

Yes (Liquid)

Seal in Labeled, Closed Container

No

Store in Cool, Dry, Ventilated Area

Transfer to Approved Waste Disposal Facility

End: Compliant Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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